Cas no 16937-99-8 ((tert-Butoxycarbonyl)-D-leucine)
(tert-Butoxycarbonyl)-D-leucine (Boc-D-Leucine) is a chiral, N-protected amino acid derivative widely used in peptide synthesis. The tert-butoxycarbonyl (Boc) group serves as a robust protecting group for the amine functionality, enabling selective deprotection under acidic conditions without racemization. Its D-configuration makes it valuable for incorporating non-natural stereochemistry into synthetic peptides and bioactive compounds. The hydrophobic leucine side chain enhances peptide stability and influences secondary structure. Boc-D-Leucine is particularly useful in solid-phase peptide synthesis (SPPS) and medicinal chemistry applications due to its high purity, compatibility with standard coupling reagents, and efficient deprotection. Its stability under basic conditions further facilitates orthogonal protection strategies in complex syntheses.
16937-99-8 structure
Product Name:(tert-Butoxycarbonyl)-D-leucine
CAS No:16937-99-8
MF:C11H21NO4
MW:231.28874373436
MDL:MFCD00065583
CID:50602
PubChem ID:637604
Update Time:2025-06-23
(tert-Butoxycarbonyl)-D-leucine Chemical and Physical Properties
Names and Identifiers
-
- BOC-D-Leucine monohydrate
- N-(TERT-BUTOXYCARBONYL)-D-LEUCINE
- N-ALPHA-T-BOC-D-LEUCINE
- BOC-D-LEU-OH
- BOC-D-LEUCINE
- L-LEUCINE-5,5,5-D3, N-T-BOC DERIV.H20 98
- N-T-BOC-D-LEUCINE
- N-TERT-BUTOXYCARBONYL-D-LEUCINE 1-HYDRATE
- Boc-D-Leu-OH hydrate
- Boc-D-Leu-OH.H2O
- BOC-D-LeuClne
- N-(tert-Butoxycarbonyl)-D-leucine Hydrate
- tert-Butoxycarbonyl-D-leucine
- Boc-D-Leu-OH · H₂O
- Boc-D-Leu-OH*H2O
- Boc-D-Leu-OH·H?O
- Boc-D-Leu-OH·H2O
- Boc-D-Leu-OH•H2O
- BOC-L-Leucine
- N-Boc-D-leucine
- Boc-(R)-leucine
- BOC-D-LEUCINE-OH
- Boc-D-Leu-OH&BOC-D-LEU
- BOC-D-LEU-OH2O
- N-(t-butyloxycarbonyl)-D-leucine
- N-Boc-D-leucine Hydrate
- N-BOC-D-Leucine.H2O
- N-tert-butoxycarbonyl-D-leucine
- SUB>O,BR
- N-(tert-Butoxycarbonyl)-D-leucine monohydrate
- BOC-D-LEU
- Boc-D-Leu-OH•Boc-D-Leu-OH hydrate
- Boc-D-Leu-OH H
- D-LEUCINE, N-[(1,1-DIMETHYLETHOXY)CARBONYL]-
- (2R)-2-{[(Tert-Butoxy)Carbonyl]Amino}-4-Methylpentanoic Acid
- (R)-2-(tert-butoxycarbonylamino)-4-methylpentanoic acid
- (2R)-2-[(tert-butoxy)carbonylamino]-4-methylpentanoic acid
- D-Boc leucine
- C11H23NO5
- Boc-DLeu-OH
- Boc-D-Leu-OH?2O
- PubChem11173
- Boc-D-Leu-OH. H2O
- Boc-D-Leu--OH. H2O
- (tert-Butoxycarbonyl)-D-leucine
- NCGC00338542-01
- Nalpha-t-Butoxycarbonyl-D-leucine
- MFCD00038294
- M03296
- Q-101696
- J-010534
- DTXSID501308165
- AKOS001453441
- (R)-2-((tert-Butoxycarbonyl)amino)-4-methylpentanoic acid
- MFCD00065583
- CHEMBL1222066
- 2(R)-((1,1-dimethylethoxy)carbonyl)amino-4-methylpentanoic acid
- CS-0010908
- (R)-2-tert-butoxycarbonylamino-4-methyl-pentanoic acid
- Z316170372
- AB00993722-03
- HY-I0917
- AKOS015841826
- (2R)-2-(tert-Butoxycarbonylamino)-4-methyl-pentanoic acid
- GS-6749
- SCHEMBL66243
- AB00993722-01
- MDXGYYOJGPFFJL-MRVPVSSYSA-N
- Boc-D-Leu-OH, >=98.0% (TLC)
- (2R)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
- EN300-154380
- AC-24093
- MFCD01882167
- FD21876
- 16937-99-8
- B3007
- N-[(1,1-Dimethylethoxy)carbonyl]-D-leucine; N-Carboxy-D-leucine N-tert-Butyl Ester; (R)-2-(tert-Butoxycarbonylamino)-4-methylpentanoic Acid; D-Boc Leucine; N-(tert-Butoxycarbonyl)-D-leucine; tert-Butoxycarbonyl-D-leucine
- (2R)-2-[(tert-butoxycarbonyl)amino]-4-methylpentanoic acid
-
- MDL： MFCD00065583
- Inchi： 1S/C11H21NO4/c1-7(2)6-8(9(13)14)12-10(15)16-11(3,4)5/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)/t8-/m1/s1
- InChI Key： MDXGYYOJGPFFJL-MRVPVSSYSA-N
- SMILES： O(C(N[C@@H](C(=O)O)CC(C)C)=O)C(C)(C)C
- BRN： 2331060
Computed Properties
- Exact Mass: 249.15800
- Monoisotopic Mass: 249.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 255
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6
- XLogP3: 2.2
Experimental Properties
- Color/Form: White fine powder crystals.
- Density: 1.0610
- Melting Point: 85-87 °C(lit.)
- Boiling Point: 356℃ at 760 mmHg
- Flash Point: 169.1 °C
- Refractive Index: 25 ° (C=2, AcOH)
- PSA: 84.86000
- LogP: 2.33700
- Solubility: Not determined
(tert-Butoxycarbonyl)-D-leucine Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
- Storage Condition：20°C
- Safety Term：S24/25
(tert-Butoxycarbonyl)-D-leucine Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(tert-Butoxycarbonyl)-D-leucine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM250217-100kg |
Boc-D-Leu-OH |
16937-99-8 | 95% | 100kg |
$240 | 2021-06-09 | |
| Fluorochem | M03296-1g |
Boc-D-Leu-OH |
16937-99-8 | >98% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | M03296-5g |
Boc-D-Leu-OH |
16937-99-8 | >98% | 5g |
￡14.00 | 2022-02-28 | |
| Fluorochem | M03296-10g |
Boc-D-Leu-OH |
16937-99-8 | >98% | 10g |
￡22.00 | 2022-02-28 | |
| Fluorochem | M03296-25g |
Boc-D-Leu-OH |
16937-99-8 | >98% | 25g |
￡49.00 | 2022-02-28 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0680889451- 5g |
(tert-Butoxycarbonyl)-D-leucine |
16937-99-8 | 98% | 5g |
¥ 108.2 | 2021-05-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0680889443- 25g |
(tert-Butoxycarbonyl)-D-leucine |
16937-99-8 | 98% | 25g |
¥ 425.9 | 2021-05-18 | |
| abcr | AB504880-1 g |
Boc-D-Leu-OH; . |
16937-99-8 | 1g |
€68.80 | 2022-07-29 | ||
| abcr | AB504880-5 g |
Boc-D-Leu-OH; . |
16937-99-8 | 5g |
€79.00 | 2022-07-29 | ||
| abcr | AB504880-10 g |
Boc-D-Leu-OH; . |
16937-99-8 | 10g |
€89.20 | 2022-07-29 |
(tert-Butoxycarbonyl)-D-leucine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:16937-99-8)(tert-Butoxycarbonyl)-D-leucine
Order Number:A811096
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:54
Price ($):247.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:16937-99-8)BOC-D-Leucine monohydrate
Order Number:sfd3777
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:16937-99-8)BOC-D-亮氨酸
Order Number:LE25956729
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:54
Price ($):discuss personally
Email:18501500038@163.com
(tert-Butoxycarbonyl)-D-leucine Related Literature
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1. Dual pH and temperature responsive helical copolymer libraries with pendant chiral leucine moietiesKamal Bauri,Shashank Pant,Saswati Ghosh Roy,Priyadarsi De Polym. Chem. 2013 4 4052
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2. Chymotrypsin inhibitory conformation induced by amino acid side chain–side chain intramolecular CH/π interactionYasuyuki Shimohigashi,Iori Maeda,Takeru Nose,Koichi Ikesue,Hiroshi Sakamoto,Tomohisa Ogawa,Yuzuru Ide,Megumi Kawahara,Takashi Nezu,Yoshihiro Terada,Keiichi Kawano,Motonori Ohno J. Chem. Soc. Perkin Trans. 1 1996 2479
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César Reiriz,Manuel Amorín,Rebeca García-Fandi?o,Luis Castedo,Juan R. Granja Org. Biomol. Chem. 2009 7 4358
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4. Synthesis of 1,5-triazole bridged vancomycin CDE-ring bicyclic mimics using RuAAC macrocyclizationJinqiang Zhang,Johan Kemmink,Dirk T. S. Rijkers,Rob M. J. Liskamp Chem. Commun. 2013 49 4498
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Alberto Fuertes,Manuel Amorín,Juan R. Granja Chem. Commun. 2020 56 46
16937-99-8 ((tert-Butoxycarbonyl)-D-leucine) Related Products
- 2419-94-5(N-Boc-L-glutamic acid)
- 13139-16-7(Boc-L-Ile-OH)
- 13139-15-6(Boc-L-Leu-OH)
- 13726-84-6(Boc-Glu(OtBu)-OH)
- 13726-85-7(tert-Butoxycarbonyl-L-glutamine)
- 24277-39-2(Boc-Glu-OtBu)
- 13726-67-5(Boc-Asp-OH)
- 13734-28-6(Boc-Lys-OH)
- 2418-95-3((S)-2-Amino-6-((tert-butoxycarbonyl)amino)hexanoic acid)
- 13734-41-3(Boc-L-Valine)
